molecular formula C15H12N4O3 B8656991 N-(3-(5-Nitro-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)acetamide CAS No. 896114-97-9

N-(3-(5-Nitro-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)acetamide

Cat. No.: B8656991
CAS No.: 896114-97-9
M. Wt: 296.28 g/mol
InChI Key: NIBGCVISWPGWHU-UHFFFAOYSA-N
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Description

N-(3-(5-Nitro-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C15H12N4O3 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

896114-97-9

Molecular Formula

C15H12N4O3

Molecular Weight

296.28 g/mol

IUPAC Name

N-[3-(5-nitro-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]acetamide

InChI

InChI=1S/C15H12N4O3/c1-9(20)17-12-4-2-3-10(5-12)14-7-11-6-13(19(21)22)8-16-15(11)18-14/h2-8H,1H3,(H,16,18)(H,17,20)

InChI Key

NIBGCVISWPGWHU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=CC(=C1)C2=CC3=CC(=CN=C3N2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium tert-butoxide (2.25 g, 20 mmol) was added to a solution of N-[4-(2-amino-5-nitro-pyridin-3-ylethynyl)-phenyl]-acetamide (1.48 g, 5 mmol) in a 2:1 mixture of tetrahydrofuran and dimethylformamide (75 mL). The mixture was heated at 70° C. for 16 hours then the tetrahydrofuran was removed in vacuo. The mixture was poured onto a pad of silica and eluted with 10% methanol in ethyl acetate. The organics were concentrated in vacuo to 5% of their original volume and water (30 mL) was added. The resultant orange solid was filtered and dried to afford N-[3-(5-Nitro-1H-pyrrolo[2,3-b]pyridin-2-yl)-phenyl]-acetamide (1.01 g, 68%).
Quantity
2.25 g
Type
reactant
Reaction Step One
Name
N-[4-(2-amino-5-nitro-pyridin-3-ylethynyl)-phenyl]-acetamide
Quantity
1.48 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One

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